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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of

Dbco-peg12-tco, a heterobifunctional linker, in advanced proteomics research. The unique

properties of this reagent, featuring a Dibenzocyclooctyne (DBCO) group for strain-promoted

alkyne-azide cycloaddition (SPAAC) and a trans-Cyclooctene (TCO) group for inverse electron-

demand Diels-Alder (iEDDA) reaction, enable versatile applications in studying protein-protein

interactions and targeted protein degradation.

Application Note 1: Mapping Protein-Protein
Interactions using In-Cell Cross-linking Mass
Spectrometry (XL-MS)
The Dbco-peg12-tco linker is a powerful tool for capturing protein-protein interactions within

their native cellular environment. By sequentially reacting its two bioorthogonal handles,

researchers can covalently link interacting proteins. Subsequent enrichment and analysis by

mass spectrometry allow for the identification of interacting partners and the mapping of

interaction interfaces.

Experimental Workflow: In-Cell XL-MS
The overall workflow involves introducing an azide-modified "bait" protein and a tetrazine-

modified "prey" protein into cells. The Dbco-peg12-tco linker first reacts with the azide on the
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bait protein via its DBCO group. Subsequently, the TCO group on the linker reacts with the

tetrazine on the prey protein, covalently linking the interacting pair.
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To cite this document: BenchChem. [Applications of Dbco-peg12-tco in Proteomics
Research: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552735#applications-of-dbco-peg12-tco-in-
proteomics-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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